Cas no 5610-64-0 (Palatine Fast Black WAN)

• Product Name: Palatine Fast Black WAN
• CAS No: 5610-64-0
• MF: C₆₀H₃₇Cr₂N₉Na₂O₂₁S₃
• MW: 1466.15023493767
• MDL: MFCD00013214
• CID: 46045
• Update Time: 2026-05-14

Palatine Fast Black WAN Chemical and Physical Properties

Names and Identifiers

• Palatine Fast Black WAN
• Acid Black 52
• C.I. 15711
• sodium 3-hydroxy-4-(2-hydroxy-1-naphthylazo)-7-nitronaphthalene-1-sulphonate
• Acid Black 52 (15711)
• Palatine Fast Black WAN, pure
• PalatineFastBlackWAN,pure25GR
• C.I.AcidBlack52
• PALATINE FAST BLACK WAN DYE CONTENT:
• 3-Hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonic acid, monosodium salt, chromium complex
• chromate, bis(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-nitro-1-naphtha
• abcol black wa
• acid black 52
• 3-Hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-1-naphthalenesulfonic acid,monosodium salt,chromium complex

• MDL： MFCD00013214
• Inchi： InChI=1S/3C20H13N3O7S.2Cr.3Na/c3*24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;;;;;/h3*1-10,21,24H,(H,28,29,30);;;;;/q;;;;;3*+1/p-3/b3*22-20+;;;;;
• InChI Key： WRYLXFONDVYLOG-OXQHLEMRSA-K
• SMILES： [Na+].[Na+].[Na+].[Cr].[Cr].O=[N+](C1C=CC2/C(/C(C=C(S([O-])(=O)=O)C=2C=1)=O)=N\NC1=C(O)C=CC2=CC=CC=C12)[O-].O=[N+](C1C=CC2/C(/C(C=C(S([O-])(=O)=O)C=2C=1)=O)=N\NC1=C(O)C=CC2=CC=CC=C12)[O-].O=[N+](C1C=CC2/C(/C(C=C(S([O-])(=O)=O)C=2C=1)=O)=N\NC1=C(O)C=CC2=CC=CC=C12)[O-]

Computed Properties

• Exact Mass: 1486.97000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 97
• Rotatable Bond Count: 7
• Complexity: 1800
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 588
• Topological Polar Surface Area: 483

Experimental Properties

• Color/Form: Black powder
• PSA: 529.74000
• LogP: 18.70770
• Solubility: It is red and black in water, soluble in ethanol and fibrinolysin, slightly soluble in acetone, insoluble in other organic solvents

Palatine Fast Black WAN Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25